Cas no 1361809-17-7 (3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol)
3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol
-
- Inchi: 1S/C9H10ClF2NO/c1-5-3-13-7(4-14)6(2-10)8(5)9(11)12/h3,9,14H,2,4H2,1H3
- InChI Key: USRNJNDMYAPMHX-UHFFFAOYSA-N
- SMILES: ClCC1C(CO)=NC=C(C)C=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 182
- XLogP3: 1.4
- Topological Polar Surface Area: 33.1
3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A020005427-500mg |
3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol |
1361809-17-7 | 97% | 500mg |
$970.20 | 2022-03-28 | |
| Alichem | A020005427-1g |
3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol |
1361809-17-7 | 97% | 1g |
$1,713.60 | 2022-03-28 |
3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol
Research Briefing on 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol (CAS: 1361809-17-7)
3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol (CAS: 1361809-17-7) is a pyridine derivative that has recently gained attention in the field of medicinal chemistry due to its potential applications in drug development. This compound features a unique combination of functional groups, including a chloromethyl, difluoromethyl, and hydroxymethyl substituents, which make it a versatile intermediate for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.
The synthesis of 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol typically involves multi-step reactions starting from commercially available pyridine precursors. A key challenge in its synthesis is the selective introduction of the difluoromethyl group, which often requires specialized fluorination reagents and conditions. Recent advances in fluorination chemistry have improved the efficiency and yield of this step, making the compound more accessible for research purposes.
In terms of biological activity, preliminary studies suggest that this compound may serve as a valuable scaffold for the development of kinase inhibitors. The pyridine core provides a rigid framework for binding to ATP pockets of various kinases, while the difluoromethyl group can enhance both binding affinity and metabolic stability. Researchers have reported promising results in using derivatives of this compound to target specific kinases involved in cancer and inflammatory diseases.
Another area of interest is the antimicrobial potential of 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol derivatives. The presence of both chlorine and fluorine atoms in the molecule may contribute to enhanced antimicrobial activity, particularly against drug-resistant bacterial strains. Recent in vitro studies have demonstrated moderate to strong activity against several Gram-positive and Gram-negative bacteria, though further optimization is needed to improve selectivity and reduce toxicity.
From a drug metabolism perspective, the hydroxymethyl group in this compound offers a potential site for conjugation reactions, which could be exploited to improve pharmacokinetic properties. Recent metabolic studies have shown that this group can undergo glucuronidation, potentially reducing systemic exposure and toxicity. This information is valuable for medicinal chemists working on lead optimization of related compounds.
The compound's stability under various conditions has also been investigated. Studies indicate that it is relatively stable in neutral aqueous solutions but may undergo hydrolysis under strongly acidic or basic conditions, particularly at the chloromethyl moiety. These findings have important implications for formulation development and storage conditions of potential drug candidates derived from this scaffold.
In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol represents a promising chemical scaffold with multiple potential applications in drug discovery. Its unique structural features offer opportunities for the development of novel kinase inhibitors and antimicrobial agents. Further research is needed to fully explore its therapeutic potential and optimize its pharmacological properties. The compound's CAS number, 1361809-17-7, serves as a crucial identifier for researchers working with this material.
1361809-17-7 (3-(Chloromethyl)-4-(difluoromethyl)-5-methylpyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)